8-methoxy-2-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2H-chromene-3-carboxamide

• IUPAC Name: 8-methoxy-2-oxo-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]chromene-3-carboxamide
• InChI: InChI=1S/C19H14N4O6/c1-27-13-4-2-3-10-7-12(19(26)28-16(10)13)18(25)21-9-15-22-17(23-29-15)11-5-6-20-14(24)8-11/h2-8H,9H2,1H3,(H,20,24)(H,21,25)
• InChI Key: SWEPZIAQANCKHG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NCC3=NC(=NO3)C4=CC(=O)NC=C4
• Molecular Formula: C19H14N4O6
• Molecular Weight: 394.3 g/mol

Description

8-methoxy-2-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C19H14N4O6 and its molecular weight is 394.343. The purity is usually 95%.
BenchChem offers high-quality 8-methoxy-2-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2H-chromene-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-methoxy-2-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2H-chromene-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methods and Structural Analysis

Research on similar chromene derivatives has led to the development of novel synthetic methods and structural analyses. For example, a study on the synthesis of chromene derivatives highlights the importance of these compounds in generating polymers with photosensitive properties. These materials exhibit significant solubility in polar solvents and have potential applications in creating transparent, flexible films with good thermal properties (Nechifor, 2009) Synthesis and properties of some aromatic polyamides with coumarin chromophores. Additionally, the structural analysis through crystallography provides insights into the molecular configuration and potential interactions of chromene derivatives, which could inform the development of new compounds with enhanced biological or physical properties (Reis et al., 2013) 4-Oxo-N-phenyl-4H-chromene-2-carboxamide and of a new polymorph of 7-methoxy-4-oxo-N-p-tolyl-4H-chromene-2-carboxamide and its hemihydrate.